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Compound of Interest

Compound Name: Meridine

Cat. No.: B159762 Get Quote

Disclaimer: A specific Material Safety Data Sheet (MSDS) for Meridine was not found in the

public domain. The following guidance is based on general safety principles for handling

potent, potentially cytotoxic marine-derived alkaloids. Researchers must exercise extreme

caution and consult with their institution's safety officer before handling this compound.

Meridine is a polycyclic alkaloid derived from marine organisms, such as the sponge Corticium

sp. and the ascidian Amphicarpa meridiana.[1][2] It has been investigated for its cytotoxic,

antifungal, and telomerase-inhibiting activities.[1][3][4] Given its biological activity, Meridine
should be handled as a potent and potentially hazardous compound.

Chemical and Physical Properties
A summary of the available quantitative data and identifiers for Meridine is provided below.

Property Value

CAS Number 129722-90-3[5]

Molecular Formula C18H9N3O2[5]

Molecular Weight 299.283 g/mol [5]

Boiling Point 633°C at 760 mmHg[5]

Flash Point 336.6°C[5]

Density 1.56 g/cm³[5]
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Personal Protective Equipment (PPE)
Due to its potential cytotoxicity, a comprehensive approach to personal protection is mandatory.

The following PPE should be worn at all times when handling Meridine:

Gloves: Chemical-resistant gloves (e.g., nitrile) are required. Double-gloving is highly

recommended.

Eye Protection: Safety glasses with side shields or chemical splash goggles are essential.

Lab Coat: A buttoned lab coat must be worn to protect from splashes and contamination.

Respiratory Protection: Handling of solid Meridine or solutions should be conducted in a

certified chemical fume hood to avoid inhalation of aerosols or dust.

Operational Plan for Safe Handling
A systematic approach is crucial for minimizing exposure and ensuring safety during the

handling of Meridine.

1. Preparation and Weighing:

All work with Meridine must be performed within a designated area, preferably a chemical
fume hood.
Before starting, ensure all necessary equipment, including a calibrated scale, spatulas, and
weighing paper, is inside the fume hood.
When weighing solid Meridine, use a microbalance with a draft shield to prevent
dissemination of the powder.

2. Dissolution and Dilution:

Add solvent to the solid Meridine slowly to avoid splashing.
If sonication is required for dissolution, ensure the vial is securely capped.
All solutions should be clearly labeled with the compound name, concentration, solvent,
date, and hazard warning.

3. Experimental Use:

When transferring solutions, use appropriate volumetric pipettes with pipette aids.
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Avoid working alone and ensure that colleagues are aware of the hazardous nature of the
material being handled.
In case of a spill, immediately alert others in the laboratory and follow your institution's spill
cleanup procedures for potent compounds.

Disposal Plan
Proper disposal of Meridine and contaminated materials is critical to prevent environmental

contamination and accidental exposure.

Waste Segregation: All waste contaminated with Meridine, including gloves, weighing paper,

pipette tips, and excess solutions, must be segregated into a dedicated, clearly labeled

hazardous waste container.

Waste Container: The container should be made of a material compatible with the solvents

used and have a secure lid.

Disposal Route: Meridine waste should be disposed of through your institution's hazardous

waste management program. It will likely require incineration.[6][7][8] Do not dispose of

Meridine waste in regular trash or down the drain.
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Caption: General workflow for safely handling potent compounds in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b159762?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/abs/10.1021/np50089a016
https://www.mdpi.com/1660-3397/22/3/114
https://www.researchgate.net/publication/375064085_Meridine_and_Xestosaprol_M_have_Potential_Anti-Virus_Resembling_Remdesivir
https://orbi.uliege.be/bitstream/2268/604/1/2005-BBA-1724-375_postprint.pdf
https://www.lookchem.com/casno129722-90-3.html
https://www.researchgate.net/publication/376297896_The_Recycling_of_Substandard_Rocket_Fuel_NN-Dimethylhydrazine_via_the_Involvement_of_Its_Hydrazones_Derived_from_Glyoxal_Acrolein_Metacrolein_Crotonaldehyde_and_Formaldehyde_in_Organic_Synthesis
https://www.researchgate.net/publication/8463341_Synthesis_and_in_vitro_antitumor_activity_of_ring_C_and_D-substituted_phenanthrolin-7-one_derivatives_analogues_of_the_marine_pyridoacridine_alkaloids_ascididemin_and_meridine
https://www.mdpi.com/1422-0067/24/24/17196
https://www.benchchem.com/product/b159762#personal-protective-equipment-for-handling-meridine
https://www.benchchem.com/product/b159762#personal-protective-equipment-for-handling-meridine
https://www.benchchem.com/product/b159762#personal-protective-equipment-for-handling-meridine
https://www.benchchem.com/product/b159762#personal-protective-equipment-for-handling-meridine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b159762?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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